Cas no 937604-22-3 (1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone)

• Product Name: 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone
• CAS No: 937604-22-3
• MW: 313.196g/mol
• MDL: MFCD09027088
• CID: 4666295
• Update Time: 2025-06-08

1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROPHENYL)-2-[2-(METHYLSULFANYL)-4-PYRIMIDINYL]-1-ETHANONE
• Ethanone, 1-(3,4-dichlorophenyl)-2-[2-(methylthio)-4-pyrimidinyl]-
• 1-(3,4-Dichlorophenyl)-2-(2-(methylthio)pyrimidin-4-yl)ethan-1-one
• 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone

• MDL： MFCD09027088

Computed Properties

• Exact Mass: 311.989
• Monoisotopic Mass: 311.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• Melting Point: 135-136°

1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone

Comprehensive Overview of 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone (CAS No. 937604-22-3)

1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone, with the CAS number 937604-22-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrimidine core with a dichlorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its methylsulfanyl group, which may contribute to its reactivity and biological activity.

In recent years, the demand for novel heterocyclic compounds like 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone has surged due to their versatility in medicinal chemistry. The compound’s CAS No. 937604-22-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in synthetic organic chemistry. Its structural complexity and functional groups make it a valuable intermediate for developing small-molecule inhibitors and bioactive agents, aligning with current trends in targeted therapy and precision agriculture.

One of the key areas of exploration for CAS 937604-22-3 is its potential role in addressing antimicrobial resistance (AMR), a global health crisis. Scientists are investigating whether derivatives of this compound could exhibit activity against resistant bacterial strains. Additionally, its pyrimidine scaffold is a common motif in ATP-competitive kinase inhibitors, a hot topic in cancer research. These connections to high-impact research fields enhance the compound’s visibility in scientific literature and patent filings.

From an industrial perspective, 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing the growing demand for eco-friendly chemical processes. This aligns with broader societal concerns about environmental sustainability and corporate responsibility, making the compound a case study for green innovation in fine chemicals.

The compound’s nomenclature, including its IUPAC name and CAS registry number, is critical for accurate identification in regulatory and safety documentation. Its methylsulfanyl-pyrimidine segment is particularly noteworthy for chemists studying structure-activity relationships (SAR), as subtle modifications can significantly alter its properties. This has led to a surge in publications exploring its synthetic pathways and derivative libraries, further solidifying its position in modern chemical research.

In summary, 1-(3,4-Dichlorophenyl)-2-2-(methylsulfanyl)-4-pyrimidinyl-1-ethanone (CAS 937604-22-3) represents a compelling intersection of chemistry, biology, and sustainability. Its multifaceted applications—from drug development to agrochemical innovation—highlight its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to remain a focal point for advancements in molecular design and functional materials.